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Introduction

Tertomotide (GV1001) is an investigational peptide vaccine targeting human telomerase
reverse transcriptase (hTERT), an enzyme overexpressed in the majority of cancer cells and
essential for their immortalization.[1][2] By stimulating an immune response against hTERT-
expressing cells, Tertomotide offers a targeted immunotherapeutic approach.[2][3]
Temozolomide is an oral alkylating agent that damages DNA in tumor cells, leading to
apoptosis, and is a standard-of-care chemotherapy for several cancers, including glioblastoma
and melanoma.[4][5][6][7] The combination of these two agents presents a promising strategy,
leveraging a dual-pronged attack on cancer cells through direct cytotoxicity and immune-
mediated killing. This document provides an overview of the preclinical rationale, clinical trial
data, and protocols for the combined use of Tertomotide and temozolomide.

Mechanism of Action

Tertomotide is a synthetic peptide derived from the active site of hTERT.[3] When
administered, it acts as an antigen, presented by antigen-presenting cells (APCs) to stimulate
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both CD4+ and CD8+ T cells.[2][3] These activated T cells can then recognize and eliminate
cancer cells that express the telomerase peptide.[2]

Temozolomide, a prodrug, is converted to its active metabolite, MTIC, at physiological pH.[5]
MTIC methylates DNA, primarily at the O6 and N7 positions of guanine residues.[8] This DNA
damage leads to cell cycle arrest and apoptosis.[5] Interestingly, chemotherapy with agents like
temozolomide may enhance the efficacy of cancer vaccines by promoting inflammation and
potentially depleting regulatory T cells, which can suppress anti-tumor immunity.[9]

The proposed synergistic mechanism involves temozolomide-induced tumor cell death
releasing tumor antigens, which can be presented to the immune system. This, combined with
the specific anti-hTERT immune response elicited by Tertomotide, may lead to a more robust
and durable anti-cancer effect.
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Diagram 1: Proposed synergistic mechanism of Tertomotide and Temozolomide.
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Clinical Data Summary: Stage IV Melanoma

A proof-of-principle clinical trial evaluated the combination of Tertomotide (GV1001) and

temozolomide in patients with Stage IV melanoma.[9][10] The following tables summarize the

key quantitative data from this study.

Parameter Value Reference
Number of Patients 25 [10]
_ 200 mg/mz orally for 5 days
Temozolomide Dosage [9][10]
every 4 weeks
Tertomotide Dosage Eight injections over 11 weeks [9][10]
Immune Response Rate 78% (18 of 23 evaluable O1[10]
(GV1001-specific) patients)
Partial Tumor Regression 5 patients [9][10]
Stable Disease 6 patients [9][10]
1-Year Survival 44% [9][10]
2-Year Survival 16% [9][10]
Table 1: Efficacy and Dosage in Stage IV Melanoma Trial
Matched Controls (from
Parameter . Reference
meta-analysis)
1-Year Survival 24% [9][10]
2-Year Survival 6.6% [9][10]

Table 2: Survival Comparison with Matched Controls

Experimental Protocols

The following is a detailed methodology based on the clinical trial of Tertomotide and

temozolomide in Stage IV melanoma patients.[9][10]
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Patient Population

« Inclusion Criteria: Patients with advanced Stage IV melanoma (M1B or M1C).

» Exclusion Criteria: Specific exclusion criteria were not detailed in the provided search results
but would typically include factors like poor organ function, active brain metastases, or prior
immunotherapy.

Treatment Regimen

o Temozolomide Administration: Patients received 200 mg/m2 of temozolomide orally for 5
consecutive days every 28 days (4 weeks).[9][10]

o Tertomotide (GV1001) Administration:

o

Week 2: Three injections (e.g., Monday, Wednesday, Friday).[9]

o

Week 3: Two injections (e.g., Monday, Friday).[9]

o

Weeks 6, 7, and 11: Single injections.[9]

[¢]

Immune responders continued with booster vaccinations at 4-week intervals.[9]

Patient T Clinical & Survival
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Diagram 2: Experimental workflow for the combination trial.

Immune Response Evaluation

o Delayed Type Hypersensitivity (DTH) Skin Test: To assess in vivo T-cell response.

o T-cell Proliferation Assays: To measure the proliferation of T-cells in response to GV1001 in
vitro.
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o Cytokine Assays: To quantify the levels of cytokines such as IFNy and IL-10, which are
indicative of the type of immune response.[10]

Application to Other Cancers: Glioblastoma

While the primary clinical data for Tertomotide combined with temozolomide is in melanoma,
the combination holds promise for other cancers where temozolomide is a standard of care,
such as glioblastoma (GBM).[7][11] Temozolomide is known to induce lymphopenia, which
could be a concern for combination with immunotherapy; however, studies have suggested that
sequential administration of chemotherapy and immunotherapy may not be detrimental.[11][12]
In fact, some studies combining dendritic cell vaccines with temozolomide in GBM have shown
promising results in extending patient survival.[11]

The rationale for combining Tertomotide with temozolomide in GBM is strong, given that
telomerase is overexpressed in the vast majority of these tumors. The general principles of
combining immunotherapy with chemotherapy would apply.

. JC )
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Diagram 3: Logical relationship of combining immunotherapy and chemotherapy.

Conclusion and Future Directions

The combination of Tertomotide and temozolomide has demonstrated a favorable safety
profile and promising efficacy in a clinical trial for Stage IV melanoma, with a notable increase
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in immune response rates compared to Tertomotide alone.[9][10] These findings support the
general concept of combining cancer vaccination with chemotherapy. Further investigation is
warranted to explore this combination in other cancers, particularly glioblastoma, where new
therapeutic strategies are urgently needed. Future studies should focus on optimizing the
dosing and scheduling of this combination to maximize synergistic effects and clinical benefit.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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